Cas no 14218-11-2 (2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide)

2,3,4,5-Tetra-O-benzoyl-α-D-glucopyranosyl bromide is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The benzoyl groups enhance stability and facilitate controlled activation under mild conditions, making it a valuable intermediate for synthesizing complex oligosaccharides and glycoconjugates. Its α-configuration ensures high anomeric selectivity in glycosidic bond formation, while the bromide leaving group allows for efficient coupling with various acceptors. This compound is particularly advantageous in the preparation of glycosides, glycoproteins, and other bioactive molecules, offering reliable reactivity and compatibility with standard protecting group strategies. Its crystalline form ensures ease of handling and storage.
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide structure
14218-11-2 structure
Product Name:2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
CAS No:14218-11-2
MF:C34H27BrO9
MW:659.476789712906
MDL:MFCD00010694
CID:139434
Update Time:2025-06-07

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl tribenzoate
    • 2,3,4,6-TETRA-O-BENZOYL-A-D-GLUCOPYRANOSYL BROMIDE
    • 2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid
    • 2,3,4,6-TETRA-O-BENZOYL-α-D-GLUCOPYRANOSYL BROMIDE
    • a-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate
    • α-D-Glucopyranosyl broMide tetrabenzoate
    • 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-B-D-GLUCOPYRANOSIDE
    • ALPHA-D-GLUCOPYRANOSYL BROMIDE TETRABENZOATE
    • 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSE
    • 2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSYL BROMIDE
    • 2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
    • MDL: MFCD00010694
    • Inchi: 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29-,30+/m1/s1
    • InChI Key: WISFGQOOKBVKPD-RLXMVLCYSA-N
    • SMILES: Br[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 658.08400

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 128-131 °C(lit.)
  • PSA: 114.43000
  • LogP: 5.64000
  • Solubility: Not determined

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Security Information

  • WGK Germany:3

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB176102-1 g
2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; .
14218-11-2
1 g
€178.60 2023-07-20
abcr
AB176102-5 g
2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; .
14218-11-2
5 g
€553.10 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
292427-5G
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
14218-11-2
5G
¥2692.77 2022-02-24
TRC
T284288-50mg
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
14218-11-2
50mg
$ 58.00 2023-09-06
TRC
T284288-100mg
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
14218-11-2
100mg
$ 69.00 2023-09-06
TRC
T284288-500mg
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
14218-11-2
500mg
$ 173.00 2023-09-06
Biosynth
MT06726-0.25 g
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide
14218-11-2
0.25 g
$63.53 2023-01-03
Biosynth
MT06726-0.5 g
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide
14218-11-2
0.5 g
$101.64 2023-01-03
Biosynth
MT06726-1 g
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide
14218-11-2
1g
$158.82 2023-01-03
Biosynth
MT06726-2 g
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide
14218-11-2
2g
$254.10 2023-01-03

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Suppliers

Amadis Chemical Company Limited
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(CAS:14218-11-2)2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
Order Number:A1208652
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:50
Price ($):283.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:14218-11-2)2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
A1208652
Purity:99%
Quantity:5g
Price ($):283.0
Email